Cas no 113703-66-5 (N,N'-Bis(4-chlorophenyl)-N,N'-diphenyl-1,4-phenylenediamine)

• Product Name: N,N'-Bis(4-chlorophenyl)-N,N'-diphenyl-1,4-phenylenediamine
• CAS No: 113703-66-5
• MF: C₃₀H₂₂Cl₂N₂
• MW: 481.415085315704
• MDL: MFCD00060108
• CID: 106089
• PubChem ID: 87564266
• Update Time: 2025-04-18

N,N'-Bis(4-chlorophenyl)-N,N'-diphenyl-1,4-phenylenediamine Chemical and Physical Properties

Names and Identifiers

• N1,N1-Bis(4-chlorophenyl)-N4,N4-diphenylbenzene-1,4-diamine
• N,N'-Bis(4-chlorophenyl)-N,N'-diphenyl-1,4-phenylenediamine
• 1,4-Benzenediamine,N1,N4-bis(4-chlorophenyl)-N1,N4-diphenyl-
• 1-N,4-N-bis(4-chlorophenyl)-1-N,4-N-diphenylbenzene-1,4-diamine
• 4',4''-Dichloro-N,N,N',N'-tetraphenyl-1,4-phenylenediamine
• B1336
• Bischlorophenyldiphenylphenylenediamine
• N,N'-Bis(4-chlorophenyl)-N,N'-diphenyl-1,4-benzenediamine
• T70095
• N,N/'-BIS(4-CHLOROPHENYL)-N,N/'-DIPHENYL-1,4-PHENYLENEDIAMINE
• N1,N4-bis(4-chlorophenyl)-N1,N4-diphenylbenzene-1,4-diamine
• MFCD00060108
• AKOS015850252
• n,n'-diphenyl-n,n'-di-(4-chlorophenyl)-1,4-phenylenediamine
• SQYNUFZUOMNRHQ-UHFFFAOYSA-N
• SCHEMBL3419224
• N~1~,N~4~-Bis(4-chlorophenyl)-N~1~,N~4~-diphenylbenzene-1,4-diamine
• 113703-66-5
• 1,4-Benzenediamine, N1,N4-bis(4-chlorophenyl)-N1,N4-diphenyl-
• DTXSID40618769
• FT-0726935

• MDL： MFCD00060108
• Inchi： 1S/C30H22Cl2N2/c31-23-11-15-27(16-12-23)33(25-7-3-1-4-8-25)29-19-21-30(22-20-29)34(26-9-5-2-6-10-26)28-17-13-24(32)14-18-28/h1-22H
• InChI Key： SQYNUFZUOMNRHQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 480.11600
• Monoisotopic Mass: 480.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.7
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.281±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 204.0 to 208.0 deg-C
• Boiling Point: 617.3°C at 760 mmHg
• Flash Point: 327.2°C
• Refractive Index: 1.69
• Solubility: Insuluble (2.1E-7 g/L) (25 ºC),
• PSA: 6.48000
• LogP: 9.93300
• Solubility: Not determined

Related Categories

• Material Chemicals High Polymer Materials